Cas no 798540-79-1 (L-Aspartic acid, L-alanyl-L-seryl-L-alanyl-)

• Product Name: L-Aspartic acid, L-alanyl-L-seryl-L-alanyl-
• CAS No: 798540-79-1
• MF: C₁₃H₂₂N₄O₈
• MW: 362.335783481598
• CID: 531804
• PubChem ID: 71402572
• Update Time: 2025-04-19

L-Aspartic acid, L-alanyl-L-seryl-L-alanyl- Chemical and Physical Properties

Names and Identifiers

• L-Aspartic acid, L-alanyl-L-seryl-L-alanyl-
• (2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-aminopropanoyl]amino]-3-hydroxypropanoyl]amino]propanoyl]amino]butanedioic acid
• 798540-79-1
• L-Alanyl-L-seryl-L-alanyl-L-aspartic acid
• DTXSID80823532

• Inchi： 1S/C13H22N4O8/c1-5(14)10(21)17-8(4-18)12(23)15-6(2)11(22)16-7(13(24)25)3-9(19)20/h5-8,18H,3-4,14H2,1-2H3,(H,15,23)(H,16,22)(H,17,21)(H,19,20)(H,24,25)/t5-,6-,7-,8-/m0/s1
• InChI Key： OUSJOFVBHRLUQS-XAMCCFCMSA-N
• SMILES： OC[C@@H](C(N[C@@H](C)C(N[C@H](C(=O)O)CC(=O)O)=O)=O)NC([C@H](C)N)=O

Computed Properties

• Exact Mass: 362.14376367g/mol
• Monoisotopic Mass: 362.14376367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 10
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.7
• Topological Polar Surface Area: 208Ų